4-bromo-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-bromo-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H13BrN2O2S/c1-9-3-8-12(21-2)13-14(9)22-16(18-13)19-15(20)10-4-6-11(17)7-5-10/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: CKOFKLFSGIPQRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H13BrN2O2S
• Molecular Weight: 377.3 g/mol

Description

4-bromo-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Photodynamic Therapy Potential

• Photodynamic Therapy Applications : The new zinc phthalocyanine substituted with benzenesulfonamide derivative groups, including 4-bromo-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide, has demonstrated promising properties for photodynamic therapy. Its excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield make it a remarkable potential candidate as a Type II photosensitizer for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Heparanase Inhibition

• Small Molecule Heparanase Inhibitors : This compound belongs to a class of N-(4-{[4-(1H-benzoimidazol-2-yl)-arylamino]-methyl}-phenyl)-benzamides, which have been identified as effective inhibitors of the endo-beta-glucuronidase heparanase. This inhibition is crucial in the context of cancer metastasis and angiogenesis, making these compounds significant in cancer research (Xu et al., 2006).

Antihyperglycemic Agents

• Antidiabetic Properties : A study on 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives, including 4-bromo-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide, identified a compound with promising antihyperglycemic properties. This compound emerged as a candidate drug for diabetes mellitus treatment (Nomura et al., 1999).

Antipsychotic Potential

• Antipsychotic Agents : In the realm of psychiatric medication, a compound closely related to 4-bromo-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide has been synthesized and studied for its antidopaminergic properties. This research is relevant to the development of novel antipsychotic drugs (Högberg et al., 1990).

Synthesis and Characterization

• Chemical Synthesis and Characterization : The compound has been involved in studies focusing on the synthesis and characterization of novel chemical entities. These studies contribute to the understanding of its chemical properties and potential applications in various fields (Hossaini et al., 2017).

Mechanism of Action

Target of Action

Similar compounds such as n-methylbenzamide have been found to be potent inhibitors of pde10a (phosphodiesterase), a protein abundant only in brain tissue .

Mode of Action

It’s worth noting that the suzuki–miyaura (sm) cross-coupling reaction is a widely applied transition metal catalyzed carbon–carbon bond-forming reaction . This reaction involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .

Biochemical Pathways

The suzuki–miyaura (sm) cross-coupling reaction, which this compound might be involved in, conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Pharmacokinetics

The compound’s predicted boiling point is 3771±350 °C and its predicted density is 1406±006 g/cm3 .

Result of Action

Similar compounds have shown anti-inflammatory and analgesic activities .

Action Environment

The suzuki–miyaura (sm) cross-coupling reaction, which this compound might be involved in, is known for its exceptionally mild and functional group tolerant reaction conditions .